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Compound of Interest

Compound Name: 4-Bromo-o-xylene

Cat. No.: B1216868 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate, essential safety

protocols, operational procedures, and disposal plans for 4-Bromo-o-xylene, fostering a

secure and productive research environment.

Chemical Safety and Properties
4-Bromo-o-xylene (CAS No. 583-71-1) is a colorless to pale yellow liquid.[1] While

comprehensive toxicological properties have not been fully investigated, it is known to be a

combustible liquid and vapor that may cause irritation to the eyes, skin, respiratory system, and

digestive tract.[1] It is harmful if swallowed or inhaled and is toxic to aquatic life with long-

lasting effects.[2]

Quantitative Data
For quick reference, the following table summarizes key quantitative data for 4-Bromo-o-
xylene.
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Property Value Source

Molecular Formula C₈H₉Br [1][3][4]

Molecular Weight 185.06 g/mol [3]

Boiling Point 214 - 216 °C (417.2 - 420.8 °F) [5]

Flash Point 80 °C (176 °F) [5]

Density 1.37 g/cm³ [5]

Vapor Pressure Not available [6]

Occupational Exposure Limits

(PEL, TLV)

Not established for 4-Bromo-o-

xylene. For xylenes (isomers),

OSHA PEL and ACGIH TLV is

100 ppm (TWA).[7][8] It is

prudent to handle 4-Bromo-o-

xylene with at least the same

level of caution.

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory for handling 4-Bromo-o-xylene to minimize exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety goggles and face shield

Goggles should provide a

complete seal around the

eyes. A face shield must be

worn over goggles, especially

when there is a risk of

splashing. This complies with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][5]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling

halogenated aromatic

hydrocarbons.[9][10] Always

inspect gloves for any signs of

degradation or perforation

before use and change them

immediately if contaminated.

Body
Chemical-resistant laboratory

coat

A fully buttoned, long-sleeved

lab coat made of a material

appropriate for handling

corrosive and toxic substances

is required.

Respiratory NIOSH-approved respirator

Use a respirator if ventilation is

inadequate or when handling

large quantities. Follow OSHA

respirator regulations found in

29 CFR 1910.134 or European

Standard EN 149.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cymitquimica.com/cas/583-71-1/
https://www.fishersci.com/store/msds?partNumber=AAA1473614&productDescription=4-BROMO-O-XYLENE+25G&vendorId=VN00024248&countryCode=US&language=en
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://spokane.wsu.edu/research/documents/2020/07/glove-selection-chart.pdf/
https://cymitquimica.com/cas/583-71-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following systematic workflow is crucial for minimizing exposure and

preventing contamination. All handling of 4-Bromo-o-xylene should occur in a designated

area, preferably within a certified chemical fume hood.

Experimental Protocol: General Weighing and Solution
Preparation

Preparation: Before handling the compound, ensure you are in a well-ventilated area, such

as a chemical fume hood. Don all required personal protective equipment as detailed in the

PPE table.

Weighing: Use a clean, dedicated spatula and weigh boat. Handle the liquid carefully to

minimize the risk of splashes or aerosol generation.

Solution Preparation: If preparing a solution, slowly add the 4-Bromo-o-xylene to the

solvent to prevent splashing.

Storage: Keep containers of 4-Bromo-o-xylene tightly closed when not in use and store in a

cool, dry, well-ventilated area away from heat, sparks, and flame.[1][6]

Decontamination: After handling, decontaminate all surfaces that may have come into

contact with the compound using an appropriate solvent.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Emergency and Disposal Plans
Spill Response
In the event of a spill, a quick and informed response is critical.

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated to disperse vapors.
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Contain: For small spills, absorb the material with an inert absorbent such as vermiculite,

sand, or earth.[1]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it into a

sealed, properly labeled container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent and then wash with soap and

water.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) office immediately.

Waste Disposal
All waste containing 4-Bromo-o-xylene must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing 4-Bromo-o-xylene in a sealed, clearly

labeled container designated for halogenated organic waste.

Solid Waste: Contaminated solid waste, such as absorbent materials, gloves, and weigh

boats, should be placed in a sealed, labeled container for hazardous solid waste.

Disposal: Dispose of all waste through your institution's EHS office, following all local, state,

and federal regulations.[2][5]

Workflow and Safety Relationships
The following diagram illustrates the logical workflow for safely handling 4-Bromo-o-xylene,

from preparation to disposal, emphasizing the critical safety checkpoints.
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Safe Handling Workflow for 4-Bromo-o-xylene
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Spill Response
- Evacuate if Necessary

- Use Spill Kit
- Decontaminate Area
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Decontamination
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Caption: Logical workflow for the safe handling of 4-Bromo-o-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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